Cas no 2228209-65-0 (tert-butyl N-2-(3-chloro-4-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(3-chloro-4-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228209-65-0
• MF: C₁₅H₁₉ClFNO₃
• MW: 315.76766705513
• CID: 6282419
• PubChem ID: 165647933
• Update Time: 2025-06-11

tert-butyl N-2-(3-chloro-4-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-chloro-4-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(3-chloro-4-fluorophenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1871701
• 2228209-65-0

• Inchi： 1S/C15H19ClFNO3/c1-14(2,3)21-13(20)18(5)15(4,9-19)10-6-7-12(17)11(16)8-10/h6-9H,1-5H3
• InChI Key： AFBFWOUEOJJXDL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C=O)(C)N(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 315.1037493g/mol
• Monoisotopic Mass: 315.1037493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-2-(3-chloro-4-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate

Introduction to Tert-butyl N-2-(3-chloro-4-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228209-65-0)

Tert-butyl N-2-(3-chloro-4-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate, identified by its CAS number 2228209-65-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The presence of both fluorine and chlorine substituents in its aromatic ring enhances its pharmacological potential, making it a valuable scaffold for designing novel therapeutic agents.

The structural features of tert-butyl N-2-(3-chloro-4-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate contribute to its unique chemical properties. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets, while the 1-oxopropan-2-yl moiety introduces a polar functional group that may enhance solubility and binding affinity. The aromatic ring substituted with 3-chloro-4-fluorophenyl is particularly noteworthy, as fluorine and chlorine atoms are known to modulate metabolic stability and receptor binding affinity in drug molecules. This combination of structural elements makes the compound an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease pathways. Tert-butyl N-2-(3-chloro-4-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate has been explored as a potential lead compound in several research studies. Its fluorinated aromatic ring is particularly relevant in the context of kinase inhibition, where such substituents often improve binding to protein targets. Additionally, the carbamate functionality is a common pharmacophore in drugs designed to interact with enzymes and receptors, making this compound a promising candidate for further optimization.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have demonstrated that structurally similar carbamates exhibit inhibitory effects on various kinases involved in cancer progression. The specific arrangement of substituents in tert-butyl N-2-(3-chloro-4-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate may confer selectivity for certain kinases, thereby reducing off-target effects. Furthermore, the fluorine atom at the 4-position of the aromatic ring is known to enhance metabolic stability, a critical factor in drug development aimed at prolonging half-life and improving bioavailability.

The synthesis of tert-butyl N-2-(3-chloro-4-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-chloro-4-fluorophenyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired aromatic core efficiently. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical studies and potential future clinical trials.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of tert-butyl N-2-(3-chloro-4-fluorophenyl)-1-oxopropan-2-yl-N-methylcarbamate with biological targets. These studies have provided insights into how the compound's structural features influence its affinity and selectivity. For instance, the spatial arrangement of the tert-butyl group and the carbamate moiety may contribute to optimal positioning within active sites, while the fluorine and chlorine atoms can form critical hydrogen bonds or hydrophobic interactions with residues on the target protein.

The pharmacokinetic properties of this compound are also under investigation. Fluoro-substituted compounds are often associated with improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. However, further studies are needed to fully characterize these properties in vitro and in vivo. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been utilized to analyze purity, solubility, and degradation pathways.

Future directions for research on tert-butyl N-2-(3-chloro-4-fluorophenyl)-1-oxypropanal-N-methylcarbamate CAS No 2228209650 include exploring its efficacy in animal models of disease and optimizing its chemical structure for improved therapeutic outcomes. By leveraging structure-based drug design principles, researchers aim to develop derivatives with enhanced potency, reduced toxicity, and better pharmacokinetic profiles. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in translating laboratory findings into viable therapeutic options.

The significance of this compound extends beyond its immediate applications in drug development. It serves as a valuable building block for generating libraries of analogs that can be screened for novel biological activities. The versatility of carbamate-based scaffolds allows for modifications at multiple positions, enabling researchers to fine-tune properties such as solubility, bioavailability, and target specificity. This flexibility makes compounds like tert-butyl N-(3-chloro-pentafluorophenylethoxyacetyl)carbamate CAS No 2228209650 indispensable tools in modern medicinal chemistry.

In conclusion,tert-butyl N-(3-chloro-pentafluoro-p-tolylethoxyacetyl)carbamate CAS No 2228209650, characterized by its unique structural features including fluorine and chlorine substituents,is a promising compound with significant potential in pharmaceutical research. Its applications span multiple areas including oncology, enzyme inhibition,and drug discovery,making it a subject of intense study by academic researchers and pharmaceutical companies alike. As our understanding of molecular interactions advances,this compound will continue to play a pivotal role in shaping future therapeutic strategies.